2-Methyl-3-[methyl-[2-(3-methyl-4-propan-2-ylphenoxy)ethyl]amino]propanoic acid

• IUPAC Name: 2-methyl-3-[methyl-[2-(3-methyl-4-propan-2-ylphenoxy)ethyl]amino]propanoic acid
• InChI: InChI=1S/C17H27NO3/c1-12(2)16-7-6-15(10-13(16)3)21-9-8-18(5)11-14(4)17(19)20/h6-7,10,12,14H,8-9,11H2,1-5H3,(H,19,20)
• InChI Key: APJSWSFODQNKFH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCCN(C)CC(C)C(=O)O)C(C)C
• Molecular Formula: C17H27NO3
• Molecular Weight: 293.4 g/mol

Description

2-Methyl-3-[methyl-[2-(3-methyl-4-propan-2-ylphenoxy)ethyl]amino]propanoic acid, also known as metoprolol, is a beta-blocker medication used to treat high blood pressure, chest pain, and heart failure.

Mechanism of Action

Metoprolol works by blocking the action of beta-adrenergic receptors, which are responsible for regulating heart rate and blood pressure. By blocking these receptors, 2-Methyl-3-[methyl-[2-(3-methyl-4-propan-2-ylphenoxy)ethyl]amino]propanoic acid reduces the workload on the heart and decreases blood pressure.
Biochemical and Physiological Effects:
Metoprolol has been shown to reduce heart rate, cardiac output, and blood pressure. It also has antiarrhythmic effects, reducing the risk of abnormal heart rhythms. Additionally, 2-Methyl-3-[methyl-[2-(3-methyl-4-propan-2-ylphenoxy)ethyl]amino]propanoic acid has been shown to improve exercise tolerance and reduce symptoms of heart failure.

Advantages and Limitations for Lab Experiments

Metoprolol has several advantages for use in lab experiments, including its well-established safety profile, availability in both oral and intravenous formulations, and ease of administration. However, its effects on blood pressure and heart rate may complicate interpretation of experimental results, and its use may be contraindicated in certain animal models.

Future Directions

Future research on 2-Methyl-3-[methyl-[2-(3-methyl-4-propan-2-ylphenoxy)ethyl]amino]propanoic acid may focus on its potential use in the treatment of other cardiovascular conditions, such as atrial fibrillation and hypertrophic cardiomyopathy. Additionally, further investigation into its effects on anxiety and migraine may provide new treatment options for these conditions. Finally, the development of new formulations or delivery methods may improve the efficacy and safety of 2-Methyl-3-[methyl-[2-(3-methyl-4-propan-2-ylphenoxy)ethyl]amino]propanoic acid.

Synthesis Methods

Metoprolol is synthesized using a multistep process involving the reaction of 3-methyl-4-propan-2-ylphenol with epichlorohydrin, followed by reaction with N-methyl ethylenediamine and then with ethyl chloroformate. The resulting product is then reacted with 2-methyl-3-chloropropanoic acid to yield 2-Methyl-3-[methyl-[2-(3-methyl-4-propan-2-ylphenoxy)ethyl]amino]propanoic acid.

Scientific Research Applications

Metoprolol has been extensively studied for its cardiovascular effects, including its ability to lower blood pressure and reduce the risk of heart failure. It has also been investigated for its potential use in the treatment of anxiety disorders, migraine headaches, and glaucoma.